6-Aminouracil

• IUPAC Name: 6-amino-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C4H5N3O2/c5-2-1-3(8)7-4(9)6-2/h1H,(H4,5,6,7,8,9)
• InChI Key: LNDZXOWGUAIUBG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=O)NC1=O)N
• Molecular Formula: C4H5N3O2
• DSSTOX Substance ID: DTXSID5061241
• Molecular Weight: 127.10 g/mol
• CAS RN: 873-83-6

Description

6-Aminouracil is an amino derivative of uracil. It has the molecular formula C4H5N3O2 and an average mass of 127.101 Da. It is used as a starting material in the synthesis of various heterocyclic structures.

Synthesis Analysis

6-Aminouracil is used as a starting material in the synthesis of various heterocyclic structures such as pyrido-, pyrrolo-, and pyrimido-pyrimidines, fused spirooxindole derivatives, etc. There is a wide range of multicomponent reactions that include 6-aminouracil in the synthesis of various organic compounds. A catalyst-free method for the sulfenylation of 6-aminouracils has been reported, which uses visible light as a source of clean and eco-energy.

Molecular Structure Analysis

The molecular structure of 6-Aminouracil consists of a pyrimidine ring, which bears a ketone. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions.

Chemical Reactions Analysis

6-Aminouracil is involved in a wide range of multicomponent reactions in the synthesis of various organic compounds. For example, when 6-aminouracil and its derivatives are reacted with different thiols under the irradiation of a compact fluorescent light (CFL, 20 W) in dimethyl sulfoxide solvent in an open reaction vessel at room temperature, sulfenylation takes place at the 5-position of 6-aminouracils and forms a new C–S bond.

Physical And Chemical Properties Analysis

6-Aminouracil is a white to yellow or cream to pale brown powder. It has an empirical formula of C4H5N3O2 and a molecular weight of 127.10 g/mol.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

6-Aminouracil is extensively used as a starting material in synthesizing various heterocyclic structures like pyrido-, pyrrolo-, pyrimido-pyrimidines, and fused spirooxindole derivatives through multicomponent reactions (Mohammadi Ziarani, Nasab, & Lashgari, 2016), (Javahershenas, 2021). These reactions are significant in synthesizing natural products and pharmaceuticals with high atom economy.

Precursor for Synthesizing Biological and Pharmaceutical Compounds

6-Aminouracils are used as precursors for creating numerous biologically and pharmaceutically significant uracil derivatives (Debnath, Purkayastha, Kirillov, Ganguly, & Misra, 2017).

Study of Hydrogen-Bonding Frameworks

6-Aminouracil derivatives are crystallized to examine their hydrogen-bonding frameworks, which have diverse applications in different fields (Gerhardt & Bolte, 2013).

Prostate Cytotoxic Agents and Cathepsin B Inhibition

Some synthesized compounds from 6-aminouracil have shown anticancer activity against the prostate PC3 cell line and exhibit cathepsin B enzyme inhibition (Sarg & El-Shaer, 2014).

Novel Synthesis Methods

6-Aminouracils are synthesized via novel methods like ionic liquid-mediated synthesis, offering environmentally friendly and efficient production techniques (Chavan & Degani, 2012).

Hydroxyalkylation

6-Aminouracil reacts with various compounds like formaldehyde and ethylene oxide to create hydroxyalkyl derivatives, which are characterized using different analytical techniques (Chmiel-Szukiewicz, 2006).

Anticancer Activity

5-Cinnamoyl-6-aminouracil derivatives have shown potential as novel anticancer agents, with specific compounds showing activity against leukemia (Bernier et al., 1985).

Synthesis of Substituted Derivatives

Different synthetic strategies have been developed for creating substituted 6-aminouracils, further expanding their application scope (Müller, 1991), (Lee, Lee, & Gong, 2005).

Safety and Hazards

6-Aminouracil is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed. In case of skin contact, it is advised to wash off with soap and plenty of water. If inhaled, move the person into fresh air. If not breathing, give artificial respiration.

Relevant Papers

• "Synthesis of heterocyclic scaffolds through 6-aminouracil-involved multicomponent reactions"
• "Visible-light-promoted sulfenylation of 6-aminouracils under catalyst-free conditions"
• "PAPER OPEN ACCESS Synthesis, structural elucidation and …"

Synthesis routes and methods

Procedure details

N-cyclopropyl, N′-propylurea (1) (14.2 g, 0.1 mole), cyanoacetic acid (9.35 g, 0.11 mole) and acetic anhydride (35 ml) were mixture together and heated at 80° C. for 2 h. The solvent was then removed under reduced pressure. The residue was dissolved in MeOH (30 ml) and 20% NaOH (10 ml) was added at 4° C. The mixture was stirred at 4° C. for 1 h and then at room temperature for another 20 min. The solvent was then removed under reduced pressure and the residue was purified by silica gel column chromatography as well as C-18 column chromatography to give pure 1-propyl, 3-cyclopropyl, 6-aminouracil (2) (5.23 g, 25%).